Cas no 68027-76-9 (N4-benzylpyrimidine-4,6-diamine)

• Product Name: N4-benzylpyrimidine-4,6-diamine
• CAS No: 68027-76-9
• MF: C₁₁H₁₂N₄
• MW: 200.2397813797
• CID: 4140138
• PubChem ID: 3031503
• Update Time: 2025-06-08

N4-benzylpyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• 4,6-Pyrimidinediamine, N-(phenylmethyl)-
• 4,6-Pyrimidinediamine, N4-(phenylmethyl)-
• n4-benzylpyrimidine-4,6-diamine
• DB-159615
• SCHEMBL10005387
• NIOSH/UV6328300
• 4-Amino-6-benzylaminopyrimidine
• AKOS017355112
• N4-(Phenylmethyl)-4,6-pyrimidinediamine
• SR-00000002602
• F1967-4705
• SR-00000002602-1
• DTXSID001279347
• 68027-76-9
• Pyrimidine, 4-amino-6-(benzylamino)-
• 4-N-benzylpyrimidine-4,6-diamine
• N4-(phenylmethyl)-4,6-pyrimidine diamine
• UV63283000
• N4-benzylpyrimidine-4,6-diamine

• Inchi： 1S/C11H12N4/c12-10-6-11(15-8-14-10)13-7-9-4-2-1-3-5-9/h1-6,8H,7H2,(H3,12,13,14,15)
• InChI Key： OSEJHFUKQYMCGF-UHFFFAOYSA-N
• SMILES： C1=NC(N)=CC(NCC2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 200.106196400Da
• Monoisotopic Mass: 200.106196400Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.8Ų

Additional information on N4-benzylpyrimidine-4,6-diamine

Introduction to N4-benzylpyrimidine-4,6-diamine (CAS No. 68027-76-9)

N4-benzylpyrimidine-4,6-diamine is a significant compound in the field of pharmaceutical chemistry, characterized by its molecular formula and structural properties. This compound, identified by the CAS number 68027-76-9, has garnered considerable attention due to its potential applications in drug development and medicinal research. The molecular structure of N4-benzylpyrimidine-4,6-diamine consists of a pyrimidine core substituted with a benzyl group at the 4-position and two amino groups at the 4- and 6-positions, making it a versatile scaffold for further chemical modifications.

The importance of N4-benzylpyrimidine-4,6-diamine lies in its utility as a building block for synthesizing more complex molecules. In recent years, there has been growing interest in this compound due to its role in the development of novel therapeutic agents. Pyrimidine derivatives are well-known for their biological activity, and modifications at specific positions on the pyrimidine ring can lead to compounds with enhanced pharmacological properties. The presence of the benzyl group and amino groups in N4-benzylpyrimidine-4,6-diamine provides multiple sites for functionalization, allowing chemists to tailor the molecule for specific biological targets.

One of the most compelling aspects of N4-benzylpyrimidine-4,6-diamine is its potential application in the treatment of various diseases. Current research indicates that this compound exhibits promising activity against several types of cancer cells. The dual functionality provided by the amino groups allows for interactions with biological targets such as enzymes and receptors, which are crucial for cancer cell proliferation and survival. Additionally, the benzyl group can be used to enhance solubility and bioavailability, making it an attractive candidate for further development.

In recent studies, N4-benzylpyrimidine-4,6-diamine has been investigated for its role in inhibiting kinases, which are enzymes that play a critical role in cell signaling pathways. Overexpression or dysregulation of kinases is often associated with cancer and other diseases. By targeting these kinases, N4-benzylpyrimidine-4,6-diamine has shown potential in disrupting abnormal signaling pathways that contribute to disease progression. This has led to its exploration as a lead compound in several drug discovery programs aimed at developing kinase inhibitors.

The synthesis of N4-benzylpyrimidine-4,6-diamine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the benzyl group at the 4-position and the amino groups at the 4- and 6-positions are critical steps that must be carefully optimized to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these modifications efficiently. These methods not only improve the overall yield but also minimize unwanted side reactions, resulting in a more sustainable and scalable synthesis process.

The pharmacological profile of N4-benzylpyrimidine-4,6-diamine has been extensively studied in vitro and in vivo. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells while sparing healthy cells. This selectivity is crucial for developing effective therapeutics that minimize side effects. Furthermore, the compound has shown promise in animal models of cancer, where it has exhibited tumor-suppressive effects without significant toxicity. These findings have generated excitement among researchers and clinicians who are seeking new treatments for various types of cancer.

The future directions for N4-benzylpyrimidine-4,6-diamine include further optimization of its chemical structure to enhance its pharmacological properties. By modifying other parts of the molecule or introducing additional functional groups, researchers aim to improve its potency, selectivity, and bioavailability. Additionally, exploring new synthetic routes could help reduce production costs and environmental impact. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications that benefit patients worldwide.

In conclusion, N4-benzylpyrimidine-4,6-diamine (CAS No. 68027-76-9) is a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an excellent scaffold for designing novel therapeutic agents targeting various diseases, particularly cancer. Ongoing research efforts are focused on optimizing its synthesis and exploring its pharmacological properties further. As our understanding of disease mechanisms continues to evolve, compounds like N4-benzylpyrimidine-4,6-diamine will play an increasingly important role in developing innovative treatments that improve patient outcomes.